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Compound of Interest

Compound Name: Phytol-d5

Cat. No.: B15294972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Phytol-d5.

Given the limited availability of a specific Safety Data Sheet (SDS) for Phytol-d5, this

document synthesizes information from the SDS of its non-deuterated counterpart, Phytol, and

general safety principles for deuterated compounds. Researchers should handle Phytol-d5
with the care required for a laboratory chemical with an incomplete toxicological profile.

General Safety and Hazard Information
Deuterated compounds are generally considered non-radioactive and are stable isotopes.[1]

The primary hazards associated with Phytol-d5 are expected to be similar to those of Phytol.

Phytol is classified as a hazardous substance that can cause skin and eye irritation.[2][3][4][5]

Hazard Statements for Phytol (as a proxy for Phytol-d5):

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][5]

H413: May cause long lasting harmful effects to aquatic life.[4]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[3][4][6]

P271: Use only outdoors or in a well-ventilated area.[3][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][6]

Physical and Chemical Properties
Quantitative data for both Phytol-d5 and Phytol are summarized below for comparison.

Property Phytol-d5 Phytol

Molecular Formula C₂₀H₃₅D₅O[7] C₂₀H₄₀O[6]

Molecular Weight 301.57 g/mol [7] 296.54 g/mol [6]

CAS Number 1361929-42-1[7][8][9] 150-86-7[4][10]

Physical State Liquid (assumed) Liquid[6]

Boiling Point No data available 202 - 204 °C at 13 hPa[6]

Flash Point No data available
> 93.3 °C (> 200.0 °F) Closed

Cup[3][5]

Density No data available 0.85 g/cm³ (approximate)[6]

Solubility No data available No data available[6]

Refractive Index No data available 1.4620 to 1.4640[6]

Toxicological Data
Detailed toxicological studies on Phytol-d5 are not readily available. The data for Phytol

suggests moderate toxicity. It is crucial to handle Phytol-d5 with appropriate caution to

minimize exposure.
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Route of Exposure Species Dose Effect

Oral Rat LD50: >5000 mg/kg[2] Low acute toxicity

Dermal Rabbit LD50: >5000 mg/kg[2] Low acute toxicity

Skin Rabbit 500 mg/24h Moderate irritation[2]

Handling and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and the

integrity of the compound.

Handling:

Avoid contact with skin and eyes.[10][11]

Avoid inhalation of vapor or mist.[10]

Use in a well-ventilated area or with local exhaust ventilation.[6][11]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6][11][12]

Wash hands thoroughly after handling.[6]

Keep away from ignition sources as it is combustible.[2]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[10][11]

Store in a cool, dry place.[6] Recommended storage temperature is 2-8°C.[6]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[10]

First-Aid Measures
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In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[6] Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[6]

Accidental Release Measures
In the event of a spill, follow these steps:

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate personal protective equipment.

For small spills, absorb with an inert material (e.g., sand, silica gel) and place in a suitable

container for disposal.[11]

For large spills, dike the area to prevent spreading and collect the material for disposal.[11]

Prevent entry into waterways, sewers, basements, or confined areas.

Experimental Protocols and Workflows
While specific experimental protocols for Phytol-d5 are not detailed in the provided search

results, a general workflow for handling deuterated compounds in a research setting is outlined

below. This workflow emphasizes safety and proper technique.
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General Experimental Workflow for Handling Phytol-d5

Preparation
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Review SDS of Analog (Phytol)
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Perform Experiment/
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at 2-8°C
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Caption: General workflow for safely handling Phytol-d5 in a laboratory setting.

Logical Relationships in Safety Assessment
When a specific SDS is unavailable, a logical process must be followed to assess the potential

hazards.
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Logical Flow for Safety Assessment of Phytol-d5

Is SDS for Phytol-d5 Available?

Follow Specific SDS Guidelines No Specific SDS Found

Identify Non-Deuterated Analog
(Phytol)

Review General Safety of
Deuterated Compounds

Synthesize Information and
Assume Similar Hazard Profile

Handle with Caution as a
Potentially Hazardous Chemical

Click to download full resolution via product page

Caption: Decision-making process for handling a chemical with limited safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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